(5-((Isopropylamino)methyl)thiophen-2-yl)boronic acid

• Molecular Formula: C8H14BNO2S
• Molecular Weight: 199.08 g/mol
• IUPAC Name: [5-[(propan-2-ylamino)methyl]thiophen-2-yl]boronic acid
• InChI: InChI=1S/C8H14BNO2S/c1-6(2)10-5-7-3-4-8(13-7)9(11)12/h3-4,6,10-12H,5H2,1-2H3
• InChI Key: MERXUBYQMYAGOH-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(S1)CNC(C)C)(O)O

Description

(5-((Isopropylamino)methyl)thiophen-2-yl)boronic acid is a boronic acid derivative that contains a thiophene ring substituted with an isopropylaminomethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-((Isopropylamino)methyl)thiophen-2-yl)boronic acid typically involves the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized through various methods, such as the Gewald reaction, which involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Introduction of the Isopropylaminomethyl Group: This step involves the alkylation of the thiophene ring with an isopropylaminomethyl group.

Boronic Acid Formation:

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Continuous flow chemistry and catalytic processes may be employed to enhance efficiency and yield .

Chemical Reactions Analysis

Types of Reactions

(5-((Isopropylamino)methyl)thiophen-2-yl)boronic acid can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones under appropriate conditions.

Reduction: The compound can be reduced to form thiol derivatives.

Substitution: The boronic acid group can participate in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds with aryl or vinyl halides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Palladium catalysts are typically used in Suzuki-Miyaura cross-coupling reactions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol derivatives.

Substitution: Biaryl compounds.

Scientific Research Applications

(5-((Isopropylamino)methyl)thiophen-2-yl)boronic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules through cross-coupling reactions.

Biology: The compound can be used in the development of biologically active molecules, such as enzyme inhibitors and receptor modulators.

Industry: It can be used in the production of advanced materials, such as organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism of action of (5-((Isopropylamino)methyl)thiophen-2-yl)boronic acid involves its interaction with specific molecular targets. The boronic acid group can form reversible covalent bonds with diols and other nucleophiles, making it useful in the inhibition of enzymes that contain serine or threonine residues in their active sites . The thiophene ring can interact with various biological targets through π-π stacking and hydrophobic interactions .

Comparison with Similar Compounds

Similar Compounds

Thiophene Derivatives: Compounds such as 2-thiopheneboronic acid and 3-thiopheneboronic acid share structural similarities with (5-((Isopropylamino)methyl)thiophen-2-yl)boronic acid.

Boronic Acid Derivatives: Compounds like phenylboronic acid and benzylboronic acid also contain the boronic acid functional group.

Uniqueness

This compound is unique due to the presence of both the thiophene ring and the isopropylaminomethyl group, which confer specific chemical and biological properties. This combination allows for versatile applications in various fields, distinguishing it from other boronic acid and thiophene derivatives .

Synthesis routes and methods

Procedure details

Following the general procedure of 5-{5-[(ethylamino)methyl]-2-thienyl}-3-[1-(ethylsulfonyl)-4-piperidinyl]-1H-indole-7-carboxamide, (5-formyl-2-thienyl)boronic acid (50 mg, 0.32 mmol), isopropylamine (0.027 mL, 0.32 mmol), and NaCNBH3 (40 mg, 0.64 mmol) were reacted to give 41 mg of crude (5-{[(1-methylethyl)amino]methyl}-2-thienyl)boronic acid. The crude (5-{[(1-methylethyl)amino]methyl}-2-thienyl)boronic acid was then reacted with 5-bromo-3-[1-(ethylsulfonyl)-4-piperidinyl]-1H-indole-7-carboxamide (80 mg, 0.193 mmol), potassium carbonate (160 mg, 1.16 mmol), and tetrakis(triphenylphosphine)palladium(0) (5 mg, 0.004 mmol) to give 74 mg of the title compound (37%).